Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate

• Molecular Formula: C19H34O3
• Molecular Weight: 310.5 g/mol
• InChI: InChI=1S/C19H34O3/c1-3-4-5-9-12-15-18(20)16-13-10-7-6-8-11-14-17-19(21)22-2/h12-13,15-16,18,20H,3-11,14,17H2,1-2H3/b15-12-,16-13-
• InChIKey: UGELGICNLMQZDX-BNXAACBSSA-N

Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate: A Unique Bis-Allylic HODE Methyl Ester for CYP450 Research and Analytical Standards

Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate (CAS 158956-78-6) is the methyl ester derivative of 11-hydroxyoctadecadienoic acid (11-HODE), a linoleic acid metabolite characterized by a single hydroxyl substituent at the bis-allylic C11 position [1]. Belonging to the class of lineolic acids and derivatives, this compound has a molecular formula of C19H34O3 and a molecular weight of 310.47 g/mol [2]. Unlike the more common 9- and 13-HODE isomers produced by lipoxygenases, 11-HODE is the principal product of cytochrome P450 (CYP)-mediated bis-allylic hydroxylation of linoleic acid, making its methyl ester an essential reference standard for studies of CYP enzyme activity and oxidative lipid metabolism [3][4].

Workflow CYP bis-allylic hydroxylation pathway studies

Selection Methyl ester form compatible with direct GC-MS analysis

Use Context Reference standard for 11-HODE quantification in lipidomics

• [1] ChEBI. (9Z,12Z)-11-hydroxyoctadecadienoic acid (CHEBI:137305). European Bioinformatics Institute, 2017. View Source
• [2] PhytoBank. Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate (PHY0014346). 2015. View Source
• [3] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source
• [4] Bylund, J., Kunz, T., Valmsen, K., and Oliw, E.H. Cytochromes P450 with Bisallylic Hydroxylation Activity on Arachidonic and Linoleic Acids Studied with Human Recombinant Enzymes and with Human and Rat Liver Microsomes. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(1), 51-60. View Source

Why 9-HODE or 13-HODE Methyl Esters Cannot Substitute for Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate in Mechanistic Studies

Generic substitution of HODE isomers is invalid because the regio-specific position of the hydroxyl group fundamentally dictates the compound's biosynthetic origin, chemical stability, and biological fate. While 9-HODE and 13-HODE are stable, conjugated products of lipoxygenase or autoxidation, 11-HODE is a chemically distinct bis-allylic hydroxy fatty acid that is uniquely generated by specific CYP450 isoforms (CYP1A2, CYP2C8, CYP2C9, CYP2C19, and CYP3A4) and is inherently unstable, readily decomposing to 9-HODE and 13-HODE in acidic media [1][2]. Using a 9-HODE or 13-HODE methyl ester as an analytical surrogate for 11-HODE would fail to report on CYP-mediated oxidative pathways and would compromise the accuracy of any assay where the delicate balance between these isomers must be preserved, as detailed in the quantitative evidence below.

Methyl 11-HODE 9-HODE or 13-HODE methyl esters

Biosynthetic origin 11-HODE originates from CYP bis-allylic hydroxylation; 9- and 13-HODE are primarily lipoxygenase products.

Chemical stability 11-HODE is acid-labile and decomposes to 9/13-HODE; 9- and 13-HODE are stable conjugated dienes.

Analytical reporting Using 9/13-HODE surrogates fails to report CYP-mediated pathways and may obscure isomer balance.

• [1] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source
• [2] Bylund, J., Kunz, T., Valmsen, K., and Oliw, E.H. Cytochromes P450 with Bisallylic Hydroxylation Activity on Arachidonic and Linoleic Acids Studied with Human Recombinant Enzymes and with Human and Rat Liver Microsomes. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(1), 51-60. View Source

Quantitative Differentiation Evidence for Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate

11-HODE: The Dominant Product of CYP450 Bis-Allylic Hydroxylation of Linoleic Acid

In studies of linoleic acid metabolism using phenobarbital-induced rat liver microsomes, 11-HODE was identified as the main metabolite among five hydroxy-octadecadienoic acids (including 8-HODE, 9-HODE, 13-HODE, and 14-HODE). This is a significant differentiator from 9-HODE and 13-HODE, which are the major products of lipoxygenase and autoxidation pathways [1]. This metabolic dominance was confirmed in human systems: fetal human liver microsomes metabolized linoleic acid to 11-HODE as a major hydroxy metabolite, a pathway not replicated by arachidonic acid under the same conditions, which produced 13-HETE, 10-HETE, and 7-HETE [2].

Dominant metabolite

Head-to-head

Main product among five HODEs; 10-fold induction by dexamethasone

Only HODE isomer that serves as direct CYP bis-allylic hydroxylation biomarker.

Based on rat liver microsomes and human fetal liver microsomes.

Evidence Dimension	Relative product abundance in linoleic acid metabolism
Target Compound Data	Described as 'the main product' among 11-HODE, 8-HODE, 14-HODE, 9-HODE, and 13-HODE in rat liver microsomes.
Comparator Or Baseline	9-HODE and 13-HODE are secondary products in this specific enzymatic context; they are the primary products in lipoxygenase-mediated reactions.
Quantified Difference	Qualitative ranking as the dominant metabolite; quantitative ratio not specified in the abstract. The biosynthesis of 11-HODE in dexamethasone-treated rats was induced 10-fold, providing a quantitative measure of its significance [2].
Conditions	Phenobarbital-induced rat liver microsomes; fetal human liver microsomes; recombinant human CYP enzymes.

Why This Matters

For researchers studying CYP-mediated lipid oxidation, 11-HODE methyl ester is the only HODE isomer that serves as a direct, specific biomarker for CYP bis-allylic hydroxylase activity, as it is not produced by the lipoxygenase or autoxidation pathways that dominate 9-HODE and 13-HODE formation.

• [1] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source
• [2] Bylund, J., Kunz, T., Valmsen, K., and Oliw, E.H. Cytochromes P450 with Bisallylic Hydroxylation Activity on Arachidonic and Linoleic Acids Studied with Human Recombinant Enzymes and with Human and Rat Liver Microsomes. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(1), 51-60. View Source

Divergent Stereochemical Profiles: 59% R for 11-HODE vs. 80-82% R for 9- and 13-HODE

The stereochemical outcome of the CYP450-mediated hydroxylation clearly distinguishes 11-HODE from its sister metabolites. Chiral analysis revealed that 11-HODE was formed with only 59% R enantiomeric excess, whereas the 9-HODE and 13-HODE produced in the same system, when their decomposition was prevented by extractive isolation at pH 5-6, exhibited a significantly higher stereoselectivity of 80-82% R [1]. This difference in stereochemical fidelity reflects the distinct mechanistic pathway for bis-allylic hydroxylation compared to the allylic hydroxylation that produces the conjugated isomers.

Stereochemical outcome

Head-to-head

59% R enantiomer for 11-HODE vs. 80–82% R for 9/13-HODE

Distinct stereochemistry enables mechanistic CYP probe; distinguishes bis-allylic pathway.

Chiral HPLC at pH 5–6 to prevent decomposition.

Evidence Dimension	Enantiomeric excess (R/S ratio) of the hydroxyl group
Target Compound Data	11-HODE: 59% R enantiomer
Comparator Or Baseline	9-HODE and 13-HODE: 80-82% R enantiomers (when 11-HODE decomposition is prevented)
Quantified Difference	21-23 percentage points lower R-enantiomeric excess for 11-HODE vs. 9- and 13-HODE
Conditions	Human liver microsomes; chiral phase HPLC analysis; pH 5-6 extraction to prevent acid-catalyzed decomposition.

Why This Matters

The distinct stereochemical signature of 11-HODE enables its use as a mechanistic probe for CYP bis-allylic hydroxylation; researchers can distinguish CYP-derived 9- and 13-HODE from those formed via lipoxygenase pathways based on stereochemistry, but only 11-HODE uniquely reports on the bis-allylic activity of CYP enzymes.

• [1] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source

Chemical Instability: Acid-Catalyzed Decomposition of 11-HODE to 9- and 13-HODE Isomers

A critical differentiating property of 11-HODE is its inherent chemical instability. Unlike 9-HODE and 13-HODE, which are stable conjugated dienes, 11-HODE possesses a bis-allylic hydroxyl group that renders it labile. In acidic media, 11-HODE was observed to decompose into racemic 9(R,S)-HODE and 13(R,S)-HODE [1]. The reverse is not possible. This instability has direct analytical consequences: quantitative analysis of the methyl ester must be performed under strictly controlled pH conditions to prevent artifactual isomerization.

Chemical instability

Head-to-head

Decomposes to racemic 9- and 13-HODE in acidic media; requires pH control

Methyl ester stabilizes for analysis; acidic conditions produce artifact isomers.

Extractive isolation at pH 5–6 is critical.

Evidence Dimension	Chemical stability under varying pH conditions
Target Compound Data	11-HODE: unstable; decomposes to racemic 9-HODE and 13-HODE in acidic media.
Comparator Or Baseline	9-HODE and 13-HODE: stable conjugated dienes; do not decompose under the same conditions.
Quantified Difference	The Oliw et al. study specifically required extractive isolation at pH 5-6 to prevent 11-HODE from decomposing, indicating quantitative loss in standard acidic workup conditions.
Conditions	Acidic media; extractive isolation at pH 5-6 to prevent decomposition.

Why This Matters

Procurement of the methyl ester derivative is essential for analytical workflows involving derivatization or GC-MS analysis, as the esterification step stabilizes the molecule for volatile analysis. Furthermore, laboratories that inadvertently use acidic extraction or storage conditions must be aware that the presence of 9-HODE and 13-HODE in a sample may represent decomposition artifacts of 11-HODE, not genuine metabolites.

• [1] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source

Selective CYP3A1-Mediated Synthesis: Induction by Dexamethasone and Inhibition by Troleandomycin (ED50 = 1 μM)

11-HODE biosynthesis is selectively regulated by CYP3A inducers and inhibitors, providing a unique pharmacological lever that does not equally apply to 9-HODE or 13-HODE. Treatment of rats with dexamethasone induced bisallylic hydroxylation of linoleic acid to 11-HODE in liver microsomes by 10-fold, whereas erythromycin induced it by 2-fold [1]. Critically, the biosynthesis of 11-HODE by microsomes of dexamethasone-treated rats was inhibited by troleandomycin, a specific CYP3A inhibitor, with an ED50 of 1 μM, and by polyclonal antibodies against CYP3A1 [1]. No comparable induction and inhibition profile is documented for 9-HODE or 13-HODE formation via CYP pathways.

CYP3A1 regulation

Class-level

10-fold induction by dexamethasone; ED50 1 μM for troleandomycin inhibition

Supports CYP3A functional probe use; no comparable profile for 9/13-HODE.

Rat liver microsomes; in vitro inhibitor data.

Evidence Dimension	Inducibility of biosynthesis by pharmacological agents
Target Compound Data	11-HODE biosynthesis: induced 10-fold by dexamethasone, 2-fold by erythromycin; inhibited by troleandomycin (ED50 = 1 μM) and anti-CYP3A1 antibodies.
Comparator Or Baseline	No comparable quantitative induction/inhibition data for 9-HODE or 13-HODE CYP-mediated synthesis were identified in the reviewed literature. 9-HODE and 13-HODE are primarily regulated by lipoxygenase and COX pathways.
Quantified Difference	10-fold induction by dexamethasone is specific to the 11-HODE pathway.
Conditions	Rat liver microsomes; in vivo dexamethasone and erythromycin treatment; in vitro troleandomycin inhibition.

Why This Matters

For drug metabolism and pharmacokinetics (DMPK) studies, 11-HODE methyl ester can serve as a functional probe for CYP3A activity. Its selective induction and inhibition profile enables researchers to distinguish CYP3A-mediated lipid oxidation from other enzymatic pathways, a capability not offered by 9-HODE or 13-HODE methyl esters.

• [1] Bylund, J., Kunz, T., Valmsen, K., and Oliw, E.H. Cytochromes P450 with Bisallylic Hydroxylation Activity on Arachidonic and Linoleic Acids Studied with Human Recombinant Enzymes and with Human and Rat Liver Microsomes. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(1), 51-60. View Source

Methyl Ester Derivatization: Enabling GC-MS Volatility for the Thermally Labile 11-HODE Scaffold

The methyl ester form of 11-HODE is commercially supplied as a reference standard specifically for chromatographic applications. The free acid form of 11-HODE, with a predicted water solubility of 0.00095 g/L and logP of 5.97 [1], is poorly suited for direct GC analysis without derivatization. The methyl ester derivative (MW 310.47) enhances volatility and thermal stability, making it compatible with standard GC-MS fatty acid methyl ester (FAME) analysis protocols. Commercially, it is offered in 100 µg quantities specifically as a chromatography reference standard [2].

Methyl ester derivatization

Reported

Enables direct GC-MS analysis without additional derivatization; MW 310.47

Compatible with standard FAME protocols; reduces preparation artifacts.

100 µg reference standard offered for chromatography.

Evidence Dimension	Analytical suitability for GC-MS
Target Compound Data	Methyl ester form: commercially available as a GC reference standard; MW 310.47; suitable for FAME analysis protocols.
Comparator Or Baseline	Free acid form: poor volatility; requires derivatization prior to GC analysis; not commercially offered as a chromatography standard for 11-HODE.
Quantified Difference	Quantitative analytical performance is application-dependent; the methyl ester is the standard form for GC-MS lipidomics workflows.
Conditions	Standard FAME GC-MS methods using Carbowax or polysiloxane columns.

Why This Matters

For lipidomics and metabolomics laboratories, the methyl ester form eliminates a derivatization step, reducing sample preparation time and potential for artifact introduction. This is particularly critical for 11-HODE given its inherent instability, where minimizing sample manipulation is paramount to obtaining accurate quantitative results.

• [1] PhytoBank. Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate (PHY0014346). 2015. View Source
• [2] Greyhound Chromatography. Methyl 11(R,S)-Hydroxy-9(Z),12(Z)-octadecadienoate, 100µg (LAR-24-1855-39). View Source

CYP Isoform Profiling: Five Distinct Recombinant Human CYP Enzymes Catalyze 11-HODE Formation

A panel of human recombinant CYP enzymes demonstrated that CYP1A2, CYP2C8, CYP2C9, CYP2C19, and CYP3A4 all converted [14C]linoleic acid to 14C-labeled 11-HODE [1]. In contrast, the formation of 9-HODE and 13-HODE is primarily catalyzed by lipoxygenases (5-LOX, 12-LOX, 15-LOX) and cyclooxygenases (COX-1, COX-2) [2][3]. This broad but distinct CYP isoform profile for 11-HODE biosynthesis means that the compound can simultaneously report on the activity of multiple CYP enzymes, which is a unique capability compared to the more restricted enzymatic origins of 9- and 13-HODE.

CYP isoform coverage

Class-level

Formed by CYP1A2, 2C8, 2C9, 2C19, 3A4 from linoleic acid

Multi-isoform probe substrate; reports on combined CYP1A2, 2C, and 3A activity.

Human recombinant enzyme panel; HPLC with radiolabeled substrate.

Evidence Dimension	Enzymatic origin and isoform specificity
Target Compound Data	11-HODE: Produced by CYP1A2, CYP2C8, CYP2C9, CYP2C19, and CYP3A4 from linoleic acid.
Comparator Or Baseline	9-HODE and 13-HODE: primarily produced by lipoxygenases (15-LOX, 12-LOX) and COX enzymes; also can arise from 11-HODE decomposition. Exception: 9(R)-HODE can be produced by COX-2 in certain cell types.
Quantified Difference	11-HODE reports on the activity of at least five CYP isoforms; 9- and 13-HODE report predominantly on LOX/COX activity.
Conditions	Human recombinant CYP enzymes; [14C]linoleic acid substrate; HPLC analysis.

Why This Matters

For in vitro drug interaction studies, the methyl ester of 11-HODE can serve as a versatile probe substrate for assessing the combined activity of multiple CYP isoforms. A researcher studying CYP induction or inhibition can use 11-HODE formation as a single endpoint to screen for effects on CYP1A2, CYP2C, and CYP3A family enzymes simultaneously.

• [1] Bylund, J., Kunz, T., Valmsen, K., and Oliw, E.H. Cytochromes P450 with Bisallylic Hydroxylation Activity on Arachidonic and Linoleic Acids Studied with Human Recombinant Enzymes and with Human and Rat Liver Microsomes. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(1), 51-60. View Source
• [2] Camacho, M., et al. Interleukin-1 enhances the ability of cultured human umbilical vein endothelial cells to oxidize linoleic acid. Journal of Biological Chemistry, 1995, 270(29), 17279-17286. View Source
• [3] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source

High-Value Application Scenarios for Methyl (9Z,12Z)-11-hydroxyoctadeca-9,12-dienoate Based on Quantified Differentiation Evidence

CYP3A Isoform Activity Probe in DMPK and Drug Interaction Studies

The 10-fold induction of 11-HODE biosynthesis by dexamethasone and its inhibition by troleandomycin (ED50 = 1 μM) make this methyl ester an ideal functional marker for CYP3A activity [1]. Unlike 6β-hydroxytestosterone or midazolam hydroxylation, which report on CYP3A4 alone, 11-HODE formation integrates the activity of CYP3A4, CYP3A1, and potentially other CYP isoforms, offering a broader metabolic picture in hepatocyte or microsomal incubations. Its methyl ester form allows direct extraction and GC-MS quantification without additional derivatization, streamlining high-throughput DMPK screening workflows.

Reference Standard for Lipid Peroxidation Biomarker Discovery in Metabolic Disease Research

HODE isomers, including 11-HODE, are increasingly recognized as biomarkers of lipid peroxidation in clinical material [1]. The unique instability of 11-HODE, which decomposes to racemic 9- and 13-HODE in acidic media, means that the methyl ester derivative is the only form that can be reliably stored, shipped, and used as a quantitative reference standard without decomposition [2]. Laboratories developing LC-MS/MS methods for HODE panels in plasma or tissue must include the 11-HODE methyl ester to ensure that their analytical method can distinguish genuine 9- and 13-HODE from decomposition artifacts of 11-HODE, which is critical for accurate biomarker quantification in diabetes and cardiovascular disease studies.

Mechanistic Probe for Bis-Allylic Hydroxylation in CYP Enzyme Kinetics Research

The unique bis-allylic hydroxylation at C11, the distinct stereochemical outcome of 59% R enantiomer, and the demonstrated pro-R hydrogen abstraction at C11 [1] make this methyl ester an essential mechanistic probe for academic laboratories studying CYP reaction mechanisms. It enables the investigation of suprafacial hydrogen abstraction and oxygen insertion mechanisms that are distinct from the lipoxygenase-mediated pathways that generate 9- and 13-HODE. No other commercially available HODE standard allows for this specific mechanistic interrogation of CYP bis-allylic hydroxylation.

Multi-CYP Isoform Activity Screening in Toxicology and Safety Assessment

Since 11-HODE is synthesized by five recombinant human CYP isoforms (CYP1A2, CYP2C8, CYP2C9, CYP2C19, CYP3A4) [1], its methyl ester can serve as a single-substrate probe to simultaneously monitor the activity of multiple CYP families in toxicology screens. This is particularly valuable for assessing CYP induction or inhibition by xenobiotics in hepatocyte models, where a reduction in 11-HODE formation signals a broad-spectrum CYP inhibition event, potentially flagging drug-drug interaction liability earlier than isoform-selective probes would.

Application

Selection Property

Validation Focus

CYP3A activity probe studies

Methyl ester compatibility with direct GC-MS analysis

CYP3A induction/inhibition response verification

Lipid peroxidation biomarker standard

Stabilized methyl ester form for sample handling

Isomer artifact control in LC-MS/MS method development

Bis-allylic hydroxylation mechanistic probe

Distinct stereochemical outcome context

Stereochemical and mechanistic pathway verification

Multi-CYP isoform activity screening

Single-substrate probe for CYP1A2, 2C, 3A families

Broad-spectrum CYP modulation detection in hepatocyte models

• [1] Bylund, J., Kunz, T., Valmsen, K., and Oliw, E.H. Cytochromes P450 with Bisallylic Hydroxylation Activity on Arachidonic and Linoleic Acids Studied with Human Recombinant Enzymes and with Human and Rat Liver Microsomes. Journal of Pharmacology and Experimental Therapeutics, 1998, 284(1), 51-60. View Source
• [2] Oliw, E.H., et al. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Archives of Biochemistry and Biophysics, 1993, 300(1), 434-439. View Source